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Compound of Interest

Compound Name: Cyanine3 azide

Cat. No.: B13792726

Get Quote

Application Note: High-Definition In Situ Hybridization using Cyanine3 Azide (Click-FISH)

Executive Summary
This guide details the application of Cyanine3 Azide in Fluorescence In Situ Hybridization

(FISH), utilizing Copper-catalyzed Azide-Alkyne Cycloaddition (CuAAC). Unlike traditional FISH

methods that rely on bulky antibody-based detection (e.g., Biotin-Streptavidin or Digoxigenin-

Anti-Dig), Click-FISH utilizes small-molecule ligation. This results in superior tissue penetration,

reduced steric hindrance, and significantly lower background noise. This protocol is optimized

for detecting alkyne-modified oligonucleotide probes in thick tissue sections and 3D cell

cultures.

Technical Specifications & Mechanism
The Fluorophore: Cyanine3 Azide
Cyanine3 (Cy3) is the industry standard for the orange/red channel due to its high extinction

coefficient and photostability. When modified with an azide group, it becomes inert until

"clicked" to an alkyne.
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Property Specification

Excitation Max 550 nm

Emission Max 570 nm

Extinction Coefficient 150,000 M⁻¹cm⁻¹

Quantum Yield ~0.31

Solubility DMSO, DMF (Use Sulfo-Cy3 for aqueous stock)

Molecular Weight ~575 Da (vs. ~150,000 Da for IgG antibodies)

The Mechanism: CuAAC Ligation
The core advantage lies in the size differential. Traditional immunofluorescence amplifies signal

but blocks pore access in cross-linked tissues. In Click-FISH, a Terminal Alkyne is incorporated

into the DNA/RNA probe. The Cyanine3 Azide is then covalently bonded to this probe via a

1,2,3-triazole linkage catalyzed by Cu(I).

Critical Factor: The use of THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine).[1][2][3][4]

Function: THPTA acts as a water-soluble ligand that stabilizes Cu(I), preventing its oxidation

to Cu(II) (which is inactive) and blocking the generation of Reactive Oxygen Species (ROS)

that degrade RNA/DNA targets.
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Figure 1: Mechanism of CuAAC reaction. The Cu(I)/THPTA complex catalyzes the covalent

linkage of the Cy3 Azide to the Alkyne probe.
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Validated Protocol: Click-FISH for RNA/DNA
Scope: Detection of specific nucleic acid sequences using alkyne-labeled oligonucleotide

probes.

Reagents Preparation
Stock A (Dye): 10 mM Cyanine3 Azide in DMSO. Store at -20°C.

Stock B (Copper): 20 mM CuSO₄ in sterile water.

Stock C (Ligand): 50 mM THPTA in sterile water.

Stock D (Reductant): 100 mM Sodium Ascorbate (freshly prepared in water). Do not store.

Workflow Overview
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Phase 1: Hybridization

Phase 2: Click Detection

Fixation & Permeabilization
(4% PFA / 0.5% Triton X-100)

Probe Hybridization
(Alkyne-Oligo, 37-45°C, O/N)

Stringency Washes
(SSC Buffer)

Prepare Click Cocktail
(PBS + CuSO4 + THPTA + Azide + Ascorbate)

  Equilibrate in PBS

Incubation
(30 min, RT, Dark)

Post-Click Wash
(Remove Copper ions)

Imaging
(Ex: 550nm / Em: 570nm)
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Figure 2: Step-by-step Click-FISH workflow. Note the separation of Hybridization and Click

phases.

Detailed Procedure
Step 1: Hybridization (Standard ISH)

Fix samples (cells or tissue) with 4% Paraformaldehyde (10 min).

Permeabilize with 0.5% Triton X-100 in PBS (15 min).

Incubate with Alkyne-modified Oligo Probe in hybridization buffer (e.g., 50% formamide, 2x

SSC, 10% Dextran Sulfate).

Note: Use 20-50 nM probe concentration.

Incubate overnight at 37°C (RNA) or denature/hybridize (DNA).

Perform stringent washes (e.g., 2x SSC at 45°C) to remove unbound probe.

Crucial: Wash 2x with PBS to remove all traces of SSC/Formamide before the Click reaction.

Step 2: The Click Reaction (The "Developer") Prepare the reaction cocktail immediately before

use. Add components in this EXACT order to prevent copper precipitation.

Base: 860 µL PBS (pH 7.4).

Ligand/Copper Premix:

In a separate tube, mix 4 µL CuSO₄ (20 mM) and 10 µL THPTA (50 mM).

Incubate for 1 minute (solution turns light blue).

Add this premix to the PBS base.

Dye: Add 1-5 µL Cyanine3 Azide (10 mM). Final conc: 10-50 µM.

Reductant: Add 20 µL Sodium Ascorbate (100 mM).
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Observation: Solution may turn colorless as Cu(II) reduces to Cu(I).

Apply: Add the cocktail to the sample. Incubate 30 minutes at Room Temperature in the dark.

Step 3: Post-Staining

Remove Click cocktail.

Wash 2x 10 min with PBS containing 1 mM EDTA.

Why? EDTA chelates remaining copper ions, which can quench fluorescence and cause

DNA damage if left behind.

Counterstain with DAPI.[5] Mount and image.

Optimization & Troubleshooting
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Issue Probable Cause Corrective Action

Weak Signal Oxidation of Copper

Ensure Sodium Ascorbate is

fresh (white powder, not

yellow). Increase THPTA:Cu

ratio to 5:1.

High Background Non-specific Dye Binding

Reduce Cy3 Azide

concentration (try 1 µM).

Increase number of washes

with 0.1% Tween-20.

Degraded Sample ROS Generation

Mandatory: Use THPTA ligand.

[4] Do not use simple

CuSO4/Ascorbate without a

ligand. Reduce reaction time to

15 min.

GFP Quenching Copper Toxicity

If multiplexing with GFP,

perform Click reaction fast (15

min) and wash extensively with

EDTA. Alternatively, use

Copper-free Click (DBCO),

though reagents are bulkier.

Comparative Analysis
Feature

Traditional FISH
(Biotin/Strep)

Click-FISH (Cy3 Azide)

Label Size ~150 kDa (Huge) ~0.6 kDa (Tiny)

Tissue Penetration
Poor (>10µm requires

proteolysis)

Excellent (Penetrates whole

mounts)

Steps 3 (Probe -> Avidin -> Antibody) 2 (Probe -> Click Dye)

Resolution Lower (linkage error distance)
Higher (Direct labeling

equivalent)

Cost High (Antibodies) Low (Chemical reagents)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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